Cas no 886845-38-1 (2-(pentafluorophenyl)ethane-1-thiol)

• Product Name: 2-(pentafluorophenyl)ethane-1-thiol
• CAS No: 886845-38-1
• MF: C₈H₅F₅S
• MW: 228.18231844902
• CID: 3375847
• PubChem ID: 86243530
• Update Time: 2025-05-23

2-(pentafluorophenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• BENZENEETHANETHIOL, 2,3,4,5,6-PENTAFLUORO-
• 2-(pentafluorophenyl)ethane-1-thiol
• EN300-1798052
• 886845-38-1

• Inchi： 1S/C8H5F5S/c9-4-3(1-2-14)5(10)7(12)8(13)6(4)11/h14H,1-2H2
• InChI Key： CXSRVDLSCQQYBK-UHFFFAOYSA-N
• SMILES： SCCC1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Exact Mass: 228.00321214Da
• Monoisotopic Mass: 228.00321214Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 1Ų

Additional information on 2-(pentafluorophenyl)ethane-1-thiol

2-(Pentafluorophenyl)ethane-1-thiol: A Comprehensive Overview

The compound 2-(Pentafluorophenyl)ethane-1-thiol (CAS No. 886845-38-1) is a highly specialized organic sulfur compound with significant potential in various scientific and industrial applications. This molecule is characterized by its unique structure, which combines a pentafluorophenyl group with an ethane thiol moiety. The pentafluorophenyl group, a derivative of benzene with five fluorine atoms, imparts exceptional chemical stability and electronic properties to the compound. The thiol functional group, on the other hand, introduces reactivity and versatility, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the importance of 2-(Pentafluorophenyl)ethane-1-thiol in the field of materials science, particularly in the development of advanced materials with tailored properties. Researchers have explored its role as a precursor for synthesizing low-dimensional materials, such as graphene analogs and transition metal dichalcogenides. The ability of this compound to act as a sulfur source in chemical vapor deposition (CVD) processes has been extensively investigated, demonstrating its potential in producing high-quality two-dimensional materials for electronic applications.

In addition to its role in materials synthesis, 2-(Pentafluorophenyl)ethane-1-thiol has shown promise in catalysis. Its unique electronic structure enables it to act as a ligand in metal-catalyzed reactions, enhancing catalytic efficiency and selectivity. Recent findings suggest that this compound can stabilize metal nanoparticles, making it a potential candidate for heterogeneous catalysis in industrial processes such as hydrocarbon cracking and oxidation reactions.

The synthesis of 2-(Pentafluorophenyl)ethane-1-thiol involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields. Key steps include the fluorination of aromatic rings and subsequent thiolation processes. Advanced techniques such as microwave-assisted synthesis and continuous-flow chemistry have been employed to optimize the production of this compound, ensuring scalability and cost-effectiveness.

From a structural perspective, the molecule exhibits a planar geometry due to the aromaticity of the pentafluorophenyl ring. The thiol group (-SH) is positioned at the ethane carbon adjacent to the aromatic ring, facilitating its reactivity in various chemical transformations. Computational studies using density functional theory (DFT) have provided insights into the electronic distribution and bonding characteristics of this compound, further aiding its application in molecular design.

Recent advancements in analytical techniques have enabled detailed characterization of 2-(Pentafluorophenyl)ethane-1-thiol at both macroscopic and microscopic levels. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and mass spectrometry have been instrumental in confirming its molecular structure and purity. These analyses are crucial for ensuring consistent quality across different batches of the compound.

In terms of environmental impact, studies have shown that 2-(Pentafluorophenyl)ethane-1-thiol exhibits low toxicity and biodegradability under specific conditions. However, its persistence in certain environmental matrices necessitates careful handling during production and application phases. Regulatory frameworks are continuously being updated to address such compounds' environmental implications, ensuring sustainable practices.

The integration of 2-(Pentafluorophenyl)ethane-1-thiol into green chemistry practices has been another area of focus. Its use as an alternative to traditional reagents with higher environmental footprints has been explored in various chemical transformations. By leveraging its unique properties, researchers aim to develop more eco-friendly synthetic routes that minimize waste generation and energy consumption.

Looking ahead, the potential applications of 2-(Pentafluorophenyl)ethane-1-thiol are vast and continually expanding with ongoing research. Its role as a versatile building block in organic synthesis positions it as a key component in developing next-generation materials and technologies. As scientific understanding deepens, this compound is expected to contribute significantly to fields ranging from electronics to biomedicine.